Cas no 1018330-39-6 (1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene)
1018330-39-6 structure
Product Name:1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
CAS No:1018330-39-6
MF:C11ClF15
MW:452.546754837036
CID:1134804
PubChem ID:75406202
Update Time:2025-04-20
1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene
- 1018330-39-6
- 1-Chloro-2,3,4,5,6-pentakis-trifluoromethylbenzene
- AKOS017344239
- DFWFZMFBTXMHAX-UHFFFAOYSA-N
- MFCD23381965
-
- Inchi: 1S/C11ClF15/c12-6-4(10(22,23)24)2(8(16,17)18)1(7(13,14)15)3(9(19,20)21)5(6)11(25,26)27
- InChI Key: DFWFZMFBTXMHAX-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)(F)F)=C(C(F)(F)F)C(C(F)(F)F)=C(C(F)(F)F)C=1C(F)(F)F
Computed Properties
- Exact Mass: 451.9449g/mol
- Monoisotopic Mass: 451.9449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 452.54g/mol
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- LogP: 7.43400
1-chloro-2,3,4,5,6-pentakis(trifluoromethyl)benzene Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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